1-Chloro-2-(2-iodoethoxy)ethane

• IUPAC Name: 1-chloro-2-(2-iodoethoxy)ethane
• InChI: InChI=1S/C4H8ClIO/c5-1-3-7-4-2-6/h1-4H2
• InChI Key: XXUFCDWWUANVRH-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)OCCI
• Molecular Formula: C4H8ClIO
• Molecular Weight: 234.46 g/mol
• CAS No.: 42070-18-8

Description

1-Chloro-2-(2-iodoethoxy)ethane is a chemical compound with the molecular formula C4H8ClIO. It has a molecular weight of 234.46 and its IUPAC name is this compound. The compound is used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H8ClIO/c5-1-3-7-4-2-6/h1-4H2. This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.46. Unfortunately, specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources.

Scientific Research Applications

Potential for Biodegradation and Environmental Remediation

• Biodegradation of 1,4-Dioxane : Research has explored the potential for gases like ethane to stimulate the biological degradation of 1,4-dioxane in groundwater aquifers via aerobic cometabolism. Ethane-oxidizing cultures were shown to biodegrade 1,4-dioxane, suggesting that ethane, a compound related to the ethoxy functional group in 1-Chloro-2-(2-iodoethoxy)ethane, could enhance degradation of environmental pollutants in aquifers (Hatzinger et al., 2017).

Mass Spectral Analysis for Chemical Identification

• Mass Spectral Studies : Compounds closely related to this compound have been studied using gas chromatography-mass spectrometry (GC-MS) for developing a spectral database. Such research aids in the verification purposes of chemical compounds and provides insights into the characterization and identification of ethoxy and chloroethoxy compounds (Hsu, Winemiller, & Bae, 2016).

Synthesis and Chemical Reactions

• Synthesis of Chemical Intermediates : Studies on the synthesis of compounds utilizing chloroethoxy groups highlight methodologies for creating complex molecules, which can be pivotal in pharmaceuticals, agrochemicals, and material science. For instance, the synthesis of 1-benzyloxy-but-3-en-2-one from related chloroethoxy compounds demonstrates the utility of such groups in nucleophilic substitution reactions (Shen Liqun, 2011).

Environmental Applications

• Aerobic Biodegradation to Treat Contaminants : Research on the co-removal of environmental contaminants like 1,1,1-trichloroethane and trichloroethene to ethane followed by aerobic biodegradation, provides insights into environmental remediation techniques. Such studies suggest the potential for compounds with ethane or ethoxy groups to be used in strategies for reducing pollutant levels in groundwater (Luo et al., 2021).